Cas no 2060024-20-4 (3-methyl-1-(piperidin-2-yl)methylurea hydrochloride)

• Product Name: 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride
• CAS No: 2060024-20-4
• MF: C₈H₁₈ClN₃O
• MW: 207.701020717621
• CID: 4635445
• Update Time: 2025-11-02

3-methyl-1-(piperidin-2-yl)methylurea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[(piperidin-2-yl)methyl]urea hydrochloride
• 1-methyl-3-(piperidin-2-ylmethyl)urea;hydrochloride
• Z2736475102
• 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride

• Inchi： 1S/C8H17N3O.ClH/c1-9-8(12)11-6-7-4-2-3-5-10-7;/h7,10H,2-6H2,1H3,(H2,9,11,12);1H
• InChI Key： VHISPKXXOAGMMJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC)NCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 53.2

Additional information on 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride

Comprehensive Guide to 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride (CAS No. 2060024-20-4): Properties, Applications, and Market Insights

3-methyl-1-(piperidin-2-yl)methylurea hydrochloride (CAS No. 2060024-20-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This piperidine-derived urea hydrochloride has garnered attention due to its unique structural properties and versatile applications. As researchers increasingly explore nitrogen-containing heterocycles for drug development, compounds like this methyl-substituted urea derivative offer exciting possibilities for medicinal chemistry.

The molecular structure of 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride combines a piperidine ring with a methylurea moiety, creating a scaffold that demonstrates interesting physicochemical properties. With a molecular weight of 206.7 g/mol, this white to off-white crystalline powder typically shows good solubility in polar solvents like water and methanol, making it particularly useful for formulation studies. The hydrochloride salt form enhances its stability and handling characteristics, addressing common challenges researchers face with similar basic nitrogen compounds.

In pharmaceutical applications, 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride serves as a valuable intermediate for drug synthesis. Recent studies highlight its potential as a building block for CNS-targeting molecules, given the piperidine structural motif's prevalence in neurological drugs. The compound's ability to modulate molecular interactions through its hydrogen-bonding urea group and basic nitrogen center makes it particularly interesting for developing enzyme inhibitors and receptor modulators.

The current market for specialty chemical intermediates like 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride reflects growing demand from the pharmaceutical sector. Industry reports indicate increasing interest in piperidine-based compounds, driven by their therapeutic potential in treating various conditions. As pharmaceutical companies expand their drug discovery pipelines, the need for high-quality, well-characterized intermediates such as this methylurea derivative continues to rise.

Quality control for 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets stringent pharmaceutical standards, particularly important when used as a research chemical intermediate. Proper storage conditions—typically in a cool, dry environment—help maintain the compound's stability and shelf life.

From a synthetic chemistry perspective, 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride offers several advantages. Its well-defined crystalline structure facilitates purification processes, while the hydrochloride salt form improves handling safety compared to free bases. These characteristics make it particularly attractive for medicinal chemistry optimization programs where reproducible results are essential.

Recent scientific literature reveals growing interest in the structure-activity relationships of compounds containing the piperidine-urea pharmacophore. Researchers are particularly investigating how modifications to the methyl group position or urea substitution patterns affect biological activity. This positions 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride as a potentially valuable reference compound for such studies.

Environmental and safety considerations for handling 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride follow standard laboratory protocols for organic salts. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and eye protection is recommended when working with this compound, as with all fine chemicals.

The future outlook for 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride appears promising, particularly as pharmaceutical research continues to explore nitrogen-rich scaffolds for drug development. Its combination of a privileged piperidine structure with a versatile urea functional group makes it a compound of continuing interest in both academic and industrial settings.

For researchers sourcing 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride, it's important to verify suppliers' analytical data and quality certifications. The compound's growing importance in drug discovery research makes reliable sourcing crucial for experimental reproducibility. Current market analysis suggests stable availability from specialty chemical providers catering to the pharmaceutical intermediate sector.

In conclusion, 3-methyl-1-(piperidin-2-yl)methylurea hydrochloride (CAS No. 2060024-20-4) represents an important chemical research tool with diverse applications in medicinal chemistry. Its unique structural features and demonstrated utility as a pharmaceutical building block ensure its continued relevance in scientific research and drug development programs worldwide.